BE“GHE Foundational & Exploratory

Check Availability & Pricing

Direct Red 239 solubility in different solvents
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Compound of Interest

Compound Name: Direct red 239

cat. No.: B15291619

An In-Depth Technical Guide to the Solubility of Direct Red 239

For researchers, scientists, and professionals in drug development, understanding the solubility
of active compounds and dyes is paramount. Direct Red 239, a diazo dye, presents a specific
solubility profile that dictates its application in various fields, from textile dyeing to potential
biomedical research. This guide provides a comprehensive overview of its solubility in different
solvents, supported by experimental methodologies.

Solubility Profile of Direct Red 239

The solubility of Direct Red 239 is highly dependent on the polarity of the solvent, a
characteristic stemming from its ionic nature as a tetrasodium salt.[1]

Quantitative Solubility Data
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Molar Mass ( - Temperature ]
Solvent Solubility Observations
g/mol) (°C)
Forms a yellow-
Water (H20) 18.02 75 g/L[2] 90 light red solution.
[L1[3114115][6]
o ] Produces a
Ethanol Limited/Slightly - )
46.07 Not Specified shallow dark pink
(C2Hs0H) Soluble[1][7] _
coloration.[1]
N,N-
) ) Soluble[1][3][4] -
Dimethylformami  73.09 [5176] Not Specified
de (DMF)
Chloroform Soluble[1][3][4] -
119.38 Not Specified
(CHCIs) [5][6]
Insoluble[1][3][4] N
Acetone (CsHsO) 58.08 Not Specified
(5161171
n-Butanol Insoluble[1][3][4] -
74.12 Not Specified
(C4H100) [5]16]
Dissolves to
Concentrated produce a blue-
, _ Soluble[1][3][5] N
Sulfuric Acid 98.08 6] Not Specified ray red-purple
(H2S04) solution.[1][3][5]

[6]

Qualitative Solubility Summary

Direct Red 239 exhibits exceptional solubility in highly polar solvents, most notably water,

where it can dissolve in any ratio.[1] This high aquasolubility is attributed to the presence of

four sodium sulfonate groups in its molecular structure, which facilitate strong ionic interactions

with polar water molecules.[1] Its solubility extends to other polar aprotic solvents like N,N-
dimethylformamide (DMF).[1][3][4][5][6]

Conversely, it shows limited to slight solubility in moderately polar protic solvents such as

ethanol.[1][7] The dye is considered insoluble in less polar organic solvents, including acetone
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and n-butanol.[1][3][4][5][6][7]

Interestingly, while some sources indicate high water solubility, others report it as insoluble in
water.[8][9][10] This discrepancy may arise from variations in the specific form of the dye or the
experimental conditions. The dye is also soluble in chloroform, which is unexpected given the
solvent's relatively low polarity.[1][3][4][5][6]

Experimental Protocol for Solubility Determination

The following is a generalized experimental protocol for determining the solubility of a dye like
Direct Red 239, based on standard laboratory methods.

Objective: To determine the solubility of Direct Red 239 in a given solvent at a specific
temperature.

Materials:

« Direct Red 239 powder

o Selected solvent (e.g., water, ethanol)

e Volumetric flasks

» Analytical balance

e Magnetic stirrer and stir bars

o Water bath or heating mantle with temperature control
e Spectrophotometer

« Filtration apparatus (e.g., syringe filters)

Methodology:

o Preparation of Saturated Solution: a. Add an excess amount of Direct Red 239 powder to a
known volume of the solvent in a sealed container. b. Vigorously agitate the mixture using a
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magnetic stirrer at a constant, controlled temperature for a prolonged period (e.g., 24-48
hours) to ensure equilibrium is reached.

o Separation of Undissolved Solute: a. Allow the mixture to settle. b. Carefully withdraw a
known volume of the supernatant, ensuring no solid particles are transferred. For accuracy,
filter the supernatant using a syringe filter compatible with the solvent.

¢ Quantification: a. Dilute the clear, saturated solution with the same solvent to a concentration
that falls within the linear range of a spectrophotometer. b. Measure the absorbance of the
diluted solution at the wavelength of maximum absorbance (Amax) for Direct Red 239. c.
Calculate the concentration of the dye in the saturated solution using a pre-established
calibration curve (absorbance vs. concentration).

o Data Reporting: a. Express the solubility in terms of grams per liter (g/L) or moles per liter
(mol/L) at the specified temperature.

Visualizations
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Experimental Workflow for Solubility Determination

1. Prepare Supersaturated Mixture
(Excess Dye + Solvent)

2. Equilibrate at Constant Temperature
(e.g., 24h with stirring)

3. Separate Solid and Liquid Phases

(Centrifugation/Filtration)

4. Quantify Dissolved Dye
(e.g., UV-Vis Spectrophotometry)

5. Calculate Solubility
(g/L or mol/L)

Solubility Data

Click to download full resolution via product page

Caption: A flowchart of the experimental workflow for determining dye solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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